Cas no 1211450-51-9 (4-(2-Methoxy-2-oxoethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(2-Methoxy-2-oxoethyl)cyclohexane-1-carboxylic acid
• CAS No: 1211450-51-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2123308
• Update Time: 2023-08-04

4-(2-Methoxy-2-oxoethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((methoxycarbonyl)methyl)cyclohexanecarboxylic acid
• 4-(2-Methoxy-2-oxoethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H16O4/c1-14-9(11)6-7-2-4-8(5-3-7)10(12)13/h7-8H,2-6H2,1H3,(H,12,13)
• InChI Key： ITUQLTQTZXIBKH-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(=O)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Topological Polar Surface Area: 63.6